Cas no 98816-16-1 (2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile)

• Product Name: 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile
• CAS No: 98816-16-1
• MF: C₅H₃Cl₂N₃S₂
• MW: 240.133415460587
• CID: 4377688
• Update Time: 2026-04-10

2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-chloro-3-[(3-chloro-1,2,4-thiadiazol-5-yl)thio]-
• 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile

Additional information on 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile

2-Chloro-3-(3-Chloro-1,2,4-Thiadiazol-5-Yl)Sulfanylpropanenitrile: A Comprehensive Overview

The compound 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile, identified by the CAS registry number 98816-16-1, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of sulfanyl nitriles, which are known for their unique chemical properties and versatile reactivity. The structure of this molecule is characterized by a central sulfanyl group (-S-) that connects a chlorinated thiadiazole ring to a nitrile-containing propyl chain. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate in synthetic chemistry and material science.

Recent studies have highlighted the potential of 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and hybrid materials. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create cross-linked polymer networks with enhanced mechanical and thermal stability. These materials hold promise for applications in high-performance adhesives, coatings, and electronic devices.

In addition to its material science applications, this compound has garnered attention in the field of pharmacology. The thiadiazole moiety is well-known for its biological activity, particularly in anti-inflammatory and antitumor contexts. Recent investigations have demonstrated that derivatives of 98816-16-1 exhibit potent inhibitory effects on specific enzymes associated with neurodegenerative diseases. This suggests that the compound could serve as a lead molecule in drug discovery programs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the preparation of the thiadiazole ring through cyclization reactions and subsequent functionalization to introduce the sulfanyl and nitrile groups. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, enhancing both yield and purity.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings indicate that under certain environmental conditions, the compound undergoes rapid hydrolysis, reducing its persistence in natural systems. However, further research is required to fully understand its ecological footprint and ensure sustainable use.

In conclusion, 2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile (CAS No. 98816-16-1) stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from materials science to pharmacology. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.